Cas no 1526036-91-8 (3-Furancarboxylic acid, 5-(1-methylethyl)-2-propyl-)

3-Furancarboxylic acid, 5-(1-methylethyl)-2-propyl-, is a furan-based carboxylic acid derivative characterized by its substituted alkyl side chains at the 2- and 5-positions of the furan ring. This structural configuration enhances its utility as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both isopropyl and propyl groups contributes to its lipophilic properties, making it suitable for applications requiring controlled solubility or reactivity. Its furan core offers versatility in heterocyclic chemistry, enabling further functionalization. The compound is typically handled under standard laboratory conditions, with stability under inert atmospheres recommended for long-term storage.

3-Furancarboxylic acid, 5-(1-methylethyl)-2-propyl- structure

1526036-91-8 structure

Product Name:3-Furancarboxylic acid, 5-(1-methylethyl)-2-propyl-

CAS No:1526036-91-8

MF:C₁₁H₁₆O₃

MW:196.242943763733

CID:5251333

Update Time:2025-05-27

3-Furancarboxylic acid, 5-(1-methylethyl)-2-propyl- Chemical and Physical Properties

Names and Identifiers

- 3-Furancarboxylic acid, 5-(1-methylethyl)-2-propyl-
- Inchi： 1S/C11H16O3/c1-4-5-9-8(11(12)13)6-10(14-9)7(2)3/h6-7H,4-5H2,1-3H3,(H,12,13)
- InChI Key： BBKWUETZRAHAOL-UHFFFAOYSA-N
- SMILES： O1C(C(C)C)=CC(C(O)=O)=C1CCC

3-Furancarboxylic acid, 5-(1-methylethyl)-2-propyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01056915-1g	5-(Propan-2-yl)-2-propylfuran-3-carboxylic acid	1526036-91-8	95%	1g	￥4991.0	2023-04-10
Enamine	EN300-398913-0.05g	5-(propan-2-yl)-2-propylfuran-3-carboxylic acid	1526036-91-8		0.05g	$851.0	2023-03-02
Enamine	EN300-398913-0.1g	5-(propan-2-yl)-2-propylfuran-3-carboxylic acid	1526036-91-8		0.1g	$892.0	2023-03-02
Enamine	EN300-398913-0.25g	5-(propan-2-yl)-2-propylfuran-3-carboxylic acid	1526036-91-8		0.25g	$933.0	2023-03-02
Enamine	EN300-398913-0.5g	5-(propan-2-yl)-2-propylfuran-3-carboxylic acid	1526036-91-8		0.5g	$974.0	2023-03-02
Enamine	EN300-398913-1.0g	5-(propan-2-yl)-2-propylfuran-3-carboxylic acid	1526036-91-8		1g	$0.0	2023-06-07
Enamine	EN300-398913-2.5g	5-(propan-2-yl)-2-propylfuran-3-carboxylic acid	1526036-91-8		2.5g	$1988.0	2023-03-02
Enamine	EN300-398913-5.0g	5-(propan-2-yl)-2-propylfuran-3-carboxylic acid	1526036-91-8		5.0g	$2940.0	2023-03-02
Enamine	EN300-398913-10.0g	5-(propan-2-yl)-2-propylfuran-3-carboxylic acid	1526036-91-8		10.0g	$4360.0	2023-03-02

3-Furancarboxylic acid, 5-(1-methylethyl)-2-propyl- Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
3. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118

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